Cas no 56910-97-5 (Benzocisothiazole-6-carbonitrile)

• Product Name: Benzocisothiazole-6-carbonitrile
• CAS No: 56910-97-5
• MF: C₈H₄N₂S
• MW: 160.195759773254
• MDL: MFCD28665697
• CID: 4041910
• PubChem ID: 12255805
• Update Time: 2025-05-20

Benzocisothiazole-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2,1-Benzisothiazole-6-carbonitrile
• Benzo[c]isothiazole-6-carbonitrile
• 2,1-benzothiazole-6-carbonitrile
• 56910-97-5
• Benzocisothiazole-6-carbonitrile

• MDL： MFCD28665697
• Inchi： 1S/C8H4N2S/c9-4-6-1-2-7-5-11-10-8(7)3-6/h1-3,5H
• InChI Key： XJDQTVTZDHRVRN-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC(C#N)=C2)=CS1

Computed Properties

• Exact Mass: 160.00951931Da
• Monoisotopic Mass: 160.00951931Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 64.9Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids

Additional information on Benzocisothiazole-6-carbonitrile

Benzocisothiazole-6-carbonitrile (CAS No. 56910-97-5): A Comprehensive Overview

Benzocisothiazole-6-carbonitrile, identified by the Chemical Abstracts Service Number (CAS No.) 56910-97-5, is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the benzocisothiazole class, a structural motif known for its potential biological activities. The presence of a nitrile group at the 6-position enhances its chemical reactivity and functional versatility, making it a valuable scaffold for drug discovery and development.

The structural framework of Benzocisothiazole-6-carbonitrile consists of a benzene ring fused with a thiophene ring, which is further modified by a nitrogen atom and a nitrile group. This unique arrangement imparts distinct electronic and steric properties, enabling diverse interactions with biological targets. The compound's molecular structure has been extensively studied for its role in modulating various biochemical pathways, particularly those involved in inflammation, pain perception, and neurodegenerative disorders.

Recent advancements in computational chemistry and molecular modeling have provided deeper insights into the pharmacophoric features of Benzocisothiazole-6-carbonitrile. Studies indicate that the compound can interact with multiple protein targets, including enzymes and receptors, through hydrogen bonding, hydrophobic interactions, and π-stacking. These interactions are critical for its potential therapeutic applications. For instance, research has suggested that derivatives of this compound may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in the inflammatory response.

In addition to its anti-inflammatory potential, Benzocisothiazole-6-carbonitrile has shown promise in preclinical studies as a candidate for treating neurological disorders. The compound's ability to cross the blood-brain barrier and interact with central nervous system receptors has been explored in models of Alzheimer's disease and Parkinson's disease. Preliminary findings suggest that it may help mitigate neuroinflammation and protect against oxidative stress, two hallmark features of these conditions.

The synthesis of Benzocisothiazole-6-carbonitrile involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations such as cyanation. Advances in green chemistry have also led to the development of more sustainable methods for producing this compound, emphasizing the use of environmentally benign solvents and catalysts.

The pharmacokinetic properties of Benzocisothiazole-6-carbonitrile are another area of active investigation. Studies have examined its absorption, distribution, metabolism, and excretion (ADME) profiles to optimize its bioavailability and therapeutic efficacy. The compound's moderate lipophilicity allows for good penetration into biological membranes, while its polar nitrile group facilitates renal excretion. These characteristics make it an attractive candidate for oral administration in drug formulations.

From a regulatory perspective, the development of new pharmaceutical compounds like Benzocisothiazole-6-carbonitrile must adhere to stringent guidelines set forth by global health authorities such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). Preclinical safety studies are essential to assess potential toxicity profiles before human trials can commence. These studies often involve acute toxicity tests, chronic exposure assessments, and genetic toxicity evaluations to ensure patient safety.

The future directions for research on Benzocisothiazole-6-carbonitrile include exploring its potential as an intermediate in the synthesis of novel drug candidates. By modifying its core structure or appending different functional groups, researchers aim to enhance its biological activity and reduce side effects. Collaborative efforts between academic institutions and pharmaceutical companies are crucial for translating these findings into clinical applications that benefit patients worldwide.

In conclusion, Benzocisothiazole-6-carbonitrile represents a fascinating compound with significant therapeutic potential in various medical fields. Its unique structural features, coupled with promising preclinical results, position it as a valuable asset in ongoing drug discovery efforts. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in addressing some of today's most pressing healthcare challenges.